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Compound of Interest

Compound Name: tert-Butyl diethylphosphonoacetate

Cat. No.: B104338 Get Quote

Essential Safety and Handling Guide for tert-
Butyl Diethylphosphonoacetate
This document provides critical safety and logistical information for the handling and disposal of

tert-Butyl diethylphosphonoacetate, tailored for research and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butyl diethylphosphonoacetate is a combustible liquid that can cause significant skin

and eye irritation and may be harmful if inhaled or ingested.[1][2][3] Proper use of Personal

Protective Equipment (PPE) is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:
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Protection Type Specific Requirement Rationale

Eye Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Protects against splashes and

vapors that can cause serious

eye irritation.[2][3][4]

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile).[4]

Prevents skin contact which

can lead to irritation.[2][3]

Skin and Body Protection

Laboratory coat and, if a

significant splash risk exists,

additional protective clothing.

[3][4]

Minimizes the risk of skin

contact.

Respiratory Protection

Use in a well-ventilated area is

required.[3][4] For operations

with a high potential for

aerosol generation, a NIOSH-

approved respirator (such as a

type N95 dust mask) is

recommended.[1][5]

Protects against respiratory

tract irritation from inhalation of

vapors or mists.[2][3]

Chemical Properties and Physical Data
A summary of the key physical and chemical properties of tert-Butyl
diethylphosphonoacetate is provided below for easy reference.
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Property Value

Molecular Formula C₁₀H₂₁O₅P[1][2][6]

Molecular Weight 252.24 g/mol [2]

Appearance Colorless liquid[1][6]

Boiling Point 100-103 °C at 1.5 mmHg

Melting Point -45 °C[1]

Density 1.074 g/mL at 25 °C

Solubility

Soluble in organic solvents like acetone,

chloroform, and diethyl ether; slightly soluble in

water.[1]

Storage Class 10 - Combustible liquids

Step-by-Step Operational Plan for Safe Handling
Adherence to the following procedural steps is crucial for the safe handling of tert-Butyl
diethylphosphonoacetate in a laboratory setting.

Step 1: Preparation and Engineering Controls

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[3]

All handling procedures should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[3][4]

Confirm that all necessary PPE is available and in good condition.

Step 2: Chemical Handling

Wear the specified PPE (safety goggles, chemical-impermeable gloves, and a lab coat)

before handling the chemical.

Avoid direct contact with skin, eyes, and clothing.[3][4]
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Prevent the formation of aerosols and vapors.[4]

Use non-sparking tools to prevent ignition, as the substance is a combustible liquid.[4]

Step 3: Storage

Store the chemical in a cool, dry, and well-ventilated area.[1][3]

Keep the container tightly closed when not in use.[3]

Store in a locked cabinet or area to restrict access.[3]

Keep away from strong oxidizing agents, as they are incompatible.[3]

Step 4: Post-Handling

Wash hands thoroughly with soap and water after handling.[3][4]

Decontaminate the work area and any equipment used.

Remove and properly store or dispose of contaminated PPE.

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are critical in the event of an exposure.
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[3] If

contact lenses are present, remove them if it is

easy to do so and continue rinsing.[3][4] Seek

medical attention if irritation persists.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3][4] Remove contaminated

clothing and wash it before reuse.[3] If skin

irritation occurs, seek medical advice.[3]

Inhalation

Move the individual to fresh air.[3][4] If breathing

is difficult, provide oxygen.[3][4] If the person is

not breathing, give artificial respiration. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting.[3][4] Rinse the mouth

with water.[4] Never give anything by mouth to

an unconscious person.[4] Call a physician or

Poison Control Center immediately.[4]

Spill and Disposal Plan
A clear and efficient plan for managing spills and disposing of waste is essential for laboratory

safety and environmental compliance.

Spill Response Workflow
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE

Ensure Adequate Ventilation

Remove Ignition Sources

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container
for Disposal

Decontaminate Spill Area

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a tert-Butyl diethylphosphonoacetate spill.
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Disposal Plan

Waste Collection: All waste materials, including contaminated absorbents from spills and

empty containers, should be collected in suitable, closed, and properly labeled containers.[4]

Regulatory Compliance: Disposal must be carried out in strict accordance with all applicable

local, state, and federal regulations.[1] Do not dispose of the chemical down the drain.[1]

Professional Disposal: It is highly recommended to engage a licensed professional waste

disposal company for the final disposal of tert-Butyl diethylphosphonoacetate waste.[1]

The contents and container should be taken to an approved waste disposal plant.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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